Cas no 1095823-05-4 (Ethyl 8,9-dimethyl-9H-purine-6-carboxylate)

• Product Name: Ethyl 8,9-dimethyl-9H-purine-6-carboxylate
• CAS No: 1095823-05-4
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 4933958
• PubChem ID: 57538096
• Update Time: 2026-02-27

Ethyl 8,9-dimethyl-9H-purine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8,9-DIMETHYL-9H-PURINE-6-CARBOXYLATE
• Ethyl 8,9-dimethyl-9H-purine-6-carboxylate

• MDL： MFCD27991962
• Inchi： 1S/C10H12N4O2/c1-4-16-10(15)8-7-9(12-5-11-8)14(3)6(2)13-7/h5H,4H2,1-3H3
• InChI Key： HGHNNUQHCNSQCA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C(=NC=N1)N(C)C(C)=N2)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives